Cas no 7597-78-6 (2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoacetyl)-, hydrochloride (1:1))

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoacetyl)-, hydrochloride (1:1)
• CAS No: 7597-78-6
• MF: C₆H₈ClN₃O₃
• MW: 205.599020004272
• CID: 581373
• PubChem ID: 54603103
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoacetyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoacetyl)-, hydrochloride (1:1)
• 5-(2-aminoacetyl)-1H-pyrimidine-2,4-dione,hydrochloride
• NSC42335
• 7597-78-6
• DTXSID60713523
• NSC-42335
• 5-(Aminoacetyl)pyrimidine-2,4(1H,3H)-dione--hydrogen chloride (1/1)
• 5-(2-aminoacetyl)-1h-pyrimidine-2,4-dione hydrochloride

• Inchi： 1S/C6H7N3O3.ClH/c7-1-4(10)3-2-8-6(12)9-5(3)11;/h2H,1,7H2,(H2,8,9,11,12);1H
• InChI Key： ABFZMKTYQQELPE-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C1=CNC(NC1=O)=O

Computed Properties

• Exact Mass: 205.02554
• Monoisotopic Mass: 248.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.436g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.554
• PSA: 101.29
• LogP: -0.13700